3-(3-methylthiophen-2-yl)-1-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)propan-1-one
• InChI: InChI=1S/C20H23NOS/c1-15-9-10-23-18(15)7-8-19(22)21-13-20(14-21)11-17(12-20)16-5-3-2-4-6-16/h2-6,9-10,17H,7-8,11-14H2,1H3
• InChI Key: AXGVYSNHNHFETH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5 g/mol
• CAS No.: 2640972-38-7

Description

3-(3-Methylthiophen-2-yl)-1-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}propan-1-one, commonly referred to as 3-MT, is an important organic compound used in a variety of scientific research applications. It has been studied extensively in recent years due to its ability to act as a ligand for a variety of biologically relevant molecules, including proteins and enzymes. Furthermore, 3-MT has been found to possess a variety of biochemical and physiological effects, which make it useful for a range of laboratory experiments.

Scientific Research Applications

3-MT has been used in a variety of scientific research applications, including drug discovery, protein-ligand binding studies, and enzyme inhibition studies. It has been used to study the binding of small molecules to proteins, as well as the inhibition of enzymes. 3-MT has also been used in studies investigating the effects of small molecules on cellular processes, such as cell growth, differentiation, and apoptosis. Furthermore, 3-MT has been used in studies investigating the pharmacology of various drugs and their effects on various disease states.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with voltage-gated sodium and calcium channels, as well as the gaba transporter (gat) . These targets play crucial roles in neuronal signaling and function.

Mode of Action

The compound’s interaction with its targets leads to changes in neuronal signaling. It has been suggested that the compound may exert its effects by inhibiting the neuronal voltage-sensitive sodium (site 2) and L-type calcium channels . This inhibition can alter the excitability of neurons and influence neurotransmission.

Result of Action

The molecular and cellular effects of the compound’s action are likely to involve changes in neuronal signaling due to the inhibition of voltage-gated sodium and calcium channels . These changes could potentially alter various neurological processes, although the specific effects would depend on the precise context of the compound’s use.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interactions with its targets . .

Advantages and Limitations for Lab Experiments

3-MT has several advantages for laboratory experiments. It is a relatively inexpensive and easy to synthesize compound, and can be used in a variety of research applications. Furthermore, 3-MT is non-toxic and can be easily stored and handled in the laboratory. However, there are some limitations to using 3-MT in laboratory experiments. For example, 3-MT is not very stable and can easily decompose in the presence of light or heat. In addition, 3-MT can be difficult to purify, and can form unwanted byproducts during the synthesis process.

Future Directions

There are several potential future directions for the use of 3-MT in scientific research. For example, 3-MT could be used to study the effects of small molecules on various diseases, such as cancer, Alzheimer’s disease, and cardiovascular disease. Furthermore, 3-MT could be used to develop new drugs, as well as to evaluate the efficacy of existing drugs. Additionally, 3-MT could be used to study the effects of small molecules on various physiological processes, such as metabolism, hormone regulation, and immune function. Finally, 3-MT could be used to study the effects of small molecules on the environment, such as their effects on air quality, water quality, and soil quality.

Synthesis Methods

3-MT can be synthesized through a variety of methods, including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, and the Heck reaction. The Wittig reaction is the most common method used to synthesize 3-MT, and involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Horner-Wadsworth-Emmons reaction is a variant of the Wittig reaction and involves the use of an acyl phosphonate instead of a phosphonium salt. The Heck reaction is a palladium-catalyzed reaction that involves the coupling of an alkyl halide and an aryl halide to form an alkene.